Cas no 1214377-46-4 (3-Bromo-4-(difluoromethoxy)pyridine)

• Product Name: 3-Bromo-4-(difluoromethoxy)pyridine
• CAS No: 1214377-46-4
• MF: C₆H₄BrF₂NO
• MW: 224.002867698669
• CID: 2122965
• PubChem ID: 70976866
• Update Time: 2025-05-24

3-Bromo-4-(difluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-(difluoromethoxy)pyridine
• NGPXEJVJBMWMCM-UHFFFAOYSA-N
• Pyridine, 3-bromo-4-(difluoromethoxy)-
• D75488
• AKOS017344323
• 1214377-46-4
• SY346682
• CS-0093887
• DTXSID401292814
• EN300-3551708
• MFCD13185845
• SCHEMBL13724635
• DA-14302
• 3-Bromo-4-(difluoromethoxy)pyridine

• Inchi： 1S/C6H4BrF2NO/c7-4-3-10-2-1-5(4)11-6(8)9/h1-3,6H
• InChI Key： NGPXEJVJBMWMCM-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1OC(F)F

Computed Properties

• Exact Mass: 222.94443g/mol
• Monoisotopic Mass: 222.94443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-Bromo-4-(difluoromethoxy)pyridine

Comprehensive Overview of 3-Bromo-4-(difluoromethoxy)pyridine (CAS No. 1214377-46-4): Properties, Applications, and Market Trends

3-Bromo-4-(difluoromethoxy)pyridine (CAS No. 1214377-46-4) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its molecular structure combines a pyridine ring with bromine and difluoromethoxy functional groups, making it a versatile intermediate for synthesizing bioactive molecules. The compound's CAS number 1214377-46-4 serves as a unique identifier in chemical databases, ensuring precise tracking in global supply chains.

Recent studies highlight the growing demand for fluorinated pyridine derivatives due to their enhanced metabolic stability and membrane permeability in drug development. As a brominated pyridine variant, this compound exhibits exceptional reactivity in cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig transformations. Pharmaceutical researchers increasingly focus on difluoromethoxy-containing compounds for their potential in CNS drug discovery, aligning with current trends in neurodegenerative disease treatment research.

The compound's physicochemical properties include a molecular weight of 224.01 g/mol and characteristic stability under standard laboratory conditions. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are typically employed for quality verification. Industry reports indicate rising interest in 1214377-46-4 from contract research organizations (CROs) specializing in small molecule drug discovery, particularly for kinase inhibitor development programs.

From a synthetic chemistry perspective, 3-Bromo-4-(difluoromethoxy)pyridine serves as a critical building block for structure-activity relationship (SAR) studies. Its electron-withdrawing groups influence the electronic density of the pyridine ring, enabling precise modulation of compound interactions with biological targets. This characteristic has gained attention in cancer immunotherapy research, where researchers explore halogenated pyridines as potential immune checkpoint modulator scaffolds.

Market analysis reveals expanding applications in crop protection chemicals, with several patent filings describing difluoromethoxy pyridine derivatives as novel pesticide intermediates. The agrochemical sector values this compound's ability to impart systemic acquired resistance (SAR) in plants when incorporated into fungicide formulations. Regulatory agencies' increasing emphasis on environmentally friendly pesticides has further driven innovation in this domain.

Quality control protocols for CAS 1214377-46-4 typically specify ≥98% purity levels, with strict limits on residual solvents and heavy metals. Leading manufacturers employ continuous flow chemistry techniques to enhance production efficiency while maintaining green chemistry principles. These advancements address growing industry concerns about sustainable chemical synthesis and reduced environmental impact.

Emerging research explores the compound's potential in material science applications, particularly as a precursor for organic electronic materials. The bromine substituent facilitates various polymerization reactions, while the difluoromethoxy group can influence material properties like dielectric constant and thermal stability. Such developments align with global interest in flexible electronics and organic photovoltaics.

Storage recommendations for 3-Bromo-4-(difluoromethoxy)pyridine emphasize protection from moisture and light, typically in amber glass containers under inert atmosphere. Proper handling procedures include using engineering controls and personal protective equipment (PPE) as standard laboratory practice. These precautions ensure material integrity while addressing workplace safety considerations.

The global market for halogenated pyridine derivatives shows consistent growth, with 1214377-46-4 maintaining steady demand across North America, Europe, and Asia-Pacific regions. Supply chain specialists note increasing requirements for GMP-grade intermediates as pharmaceutical companies advance more candidates into clinical trials. This trend underscores the compound's importance in modern drug discovery pipelines.

Recent scientific literature highlights novel synthetic routes to 3-Bromo-4-(difluoromethoxy)pyridine using catalyzed halogenation methods and flow reactor technology. These innovations improve yield and selectivity while reducing byproduct formation. Academic and industrial researchers continue investigating its potential as a scaffold for allosteric modulator development in GPCR-targeted therapies.

Environmental fate studies of difluoromethoxy-containing compounds indicate favorable biodegradation profiles compared to traditional halogenated aromatics. This characteristic supports the compound's adoption in green chemistry initiatives across the chemical industry. Regulatory compliance specialists monitor evolving guidelines regarding fluorinated organic compounds to ensure sustainable use patterns.

Analytical method development for CAS 1214377-46-4 remains an active research area, with recent advancements in UHPLC-MS/MS techniques enabling precise quantification at trace levels. These methods support quality assurance in high-throughput screening applications and combinatorial chemistry workflows. The compound's distinct spectral signatures facilitate reliable identification in complex matrices.

In conclusion, 3-Bromo-4-(difluoromethoxy)pyridine (CAS No. 1214377-46-4) represents a strategically important chemical building block with diverse applications across life sciences and material innovation. Its unique structural features continue to inspire novel research directions in medicinal chemistry and specialty chemicals, positioning it as a compound of enduring scientific and industrial significance.